2-ethyl-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]butanamide

• IUPAC Name: 2-ethyl-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]butanamide
• InChI: InChI=1S/C18H24N2O3/c1-4-12(5-2)17(21)19-9-8-14-10-13-6-7-15(23-3)11-16(13)20-18(14)22/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: REMNSMNPGOVCLT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCC1=CC2=C(C=C(C=C2)OC)NC1=O
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

2-ethyl-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]butanamide, commonly known as EMA-401, is a novel drug compound that has gained attention for its potential use in the treatment of chronic pain. EMA-401 is a small molecule that has been shown to have a high degree of selectivity for a specific type of receptor in the nervous system, making it a promising candidate for the development of new pain medications.

Scientific Research Applications

Quantum Chemical Calculations and Corrosion Inhibition

A study by Zarrouk et al. (2014) utilized quantum chemical calculations to analyze the inhibition efficiencies of quinoxalines, compounds closely related to 2-ethyl-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]butanamide, as corrosion inhibitors for copper in nitric acid media. The relationship between molecular structure and inhibition efficiency was explored, with results consistent with experimental data (Zarrouk et al., 2014).

Radical Ring Closures

Research by Minin and Walton (2003) investigated the radical ring closures of certain isocyanato carbon-centered radicals. The study included the generation of the 2-(2-isocyanatophenyl)ethyl radical, closely related to the chemical of interest, and its transformation into quinoline derivatives (Minin & Walton, 2003).

Chemosensor Development

Li et al. (2014) synthesized a new fluorescent sensor comprising a quinoline group, similar to the structure of this compound, for metal ion detection. The sensor demonstrated selective and sensitive fluorescence enhancement for Zn(2+) ions, providing a potential application in bioimaging and metal ion detection (Li et al., 2014).

Antimicrobial Activity

Research by Kategaonkar et al. (2010) focused on the synthesis of new ethyl 2-(ethoxyphosphono)-1-cyano-2-(substituted tetrazolo[1,5-a]quinolin-4-yl)ethanoate derivatives, which share structural similarities with the compound . These compounds showed significant antibacterial and antifungal activities, indicating potential applications in antimicrobial treatments (Kategaonkar et al., 2010).

Anticancer Agent Delivery

Ma et al. (2016) identified a novel 1,2-dihydro-quinoline compound, structurally related to the chemical , as a potential anticancer agent. The study explored the delivery of this agent to tumor cells using cationic liposomes, demonstrating its enhanced antitumor activity compared to neutral liposomes (Ma et al., 2016).